Cas no 1396887-49-2 (N-(2,2-dimethoxyethyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide)

• Product Name: N-(2,2-dimethoxyethyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide
• CAS No: 1396887-49-2
• MF: C₂₁H₂₈N₄O₄
• MW: 400.471425056458
• CID: 5925041
• PubChem ID: 71786275
• Update Time: 2025-10-31

N-(2,2-dimethoxyethyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide
• 1396887-49-2
• N-(2,2-dimethoxyethyl)-1-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperidine-3-carboxamide
• AKOS024534427
• F6174-1382
• N-(2,2-dimethoxyethyl)-1-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperidine-3-carboxamide
• VU0534078-1

• Inchi： 1S/C21H28N4O4/c1-27-17-8-6-15(7-9-17)18-11-19(24-14-23-18)25-10-4-5-16(13-25)21(26)22-12-20(28-2)29-3/h6-9,11,14,16,20H,4-5,10,12-13H2,1-3H3,(H,22,26)
• InChI Key： RNFLUHQUAWMLHE-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2C=C(C3C=CC(=CC=3)OC)N=CN=2)CCC1)NCC(OC)OC

Computed Properties

• Exact Mass: 400.21105539g/mol
• Monoisotopic Mass: 400.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.8Ų

Additional information on N-(2,2-dimethoxyethyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide

Introduction to N-(2,2-dimethoxyethyl)-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide (CAS No. 1396887-49-2)

N-(2,2-dimethoxyethyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide

is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1396887-49-2, represents a fascinating intersection of organic chemistry and medicinal biology, offering potential applications in the treatment of various therapeutic conditions. The molecular structure of this compound is meticulously designed to interact with biological targets, making it a promising candidate for further exploration in drug discovery.

The chemical composition of N-(2,2-dimethoxyethyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide is characterized by its complex arrangement of functional groups. The presence of 2,2-dimethoxyethyl and 4-methoxyphenyl substituents contributes to its unique pharmacological properties. These groups not only influence the compound's solubility and bioavailability but also play a crucial role in its interactions with biological receptors. The pyrimidine core and piperidine moiety are particularly noteworthy, as they are known to be integral in the design of bioactive molecules.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. N-(2,2-dimethoxyethyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide has emerged as a compound of interest due to its structural features that suggest potential therapeutic efficacy. Specifically, the combination of the pyrimidine ring and the piperidine group has been shown to enhance binding affinity to certain enzymes and receptors involved in disease processes.

The synthesis of this compound involves a series of well-defined chemical reactions that require precision and expertise in organic chemistry. The introduction of the 2,2-dimethoxyethyl group at the piperidine position and the 4-methoxyphenyl substituent at the pyrimidine ring are critical steps that determine the final pharmacological profile of the molecule. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to achieve the desired molecular architecture.

Evidence from preclinical studies suggests that N-(2,2-dimethoxyethyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide exhibits promising activity in modulating key signaling pathways involved in disease progression. For instance, research indicates that this compound may interfere with pathways associated with tumor growth and metastasis by inhibiting specific enzymes or receptors. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating neurological disorders.

The pharmacokinetic properties of N-(2,2-dimethoxyethyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide are also an area of active investigation. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers aim to enhance the compound's bioavailability and reduce potential side effects. The dimethoxyethyl group, in particular, has been found to influence solubility and metabolic stability.

In conclusion, N-(2,2-dimethoxyethyl-1-6-(4-methoxyphenyl)pyrimidin-4-ylpiperidine-3-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its pharmacological properties and potential applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.